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Compound of Interest

Compound Name: Red 17

CAS No.: 1342-80-9

Cat. No.: B1170018

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals using

Solvent Red 23 for microscopy applications, particularly for the visualization and quantification

of intracellular lipid droplets.

Frequently Asked Questions (FAQs)
Q1: What is Solvent Red 23 and what is its primary application in microscopy?

Solvent Red 23 (also known as Sudan III) is a lysochrome (fat-soluble dye) commonly used for

staining nonpolar substances such as oils, fats, waxes, and greases.[1] In microscopy, its

primary application is the visualization of intracellular lipid droplets within cells and tissues.

Q2: What is the recommended solvent for preparing a Solvent Red 23 stock solution?

Solvent Red 23 is soluble in various organic solvents such as ethanol, acetone, and benzene,

but it is insoluble in water.[2] For microscopy applications, a common solvent for preparing a

stock solution is isopropanol or ethanol. A stock solution of 0.2-0.5% (w/v) in 100% isopropanol

is a good starting point, which can then be diluted to a working concentration.
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Q3: What is a typical working concentration for Solvent Red 23 staining?

The optimal working concentration of Solvent Red 23 can vary depending on the cell type, lipid

content, and experimental conditions. A common starting point, adapted from protocols for

similar lipid-soluble dyes like Oil Red O, is to dilute the stock solution with water to a final

concentration of 60% isopropanol. For example, a 0.3-0.5% working solution can be made by

mixing 6 parts of a 0.5% isopropanol stock solution with 4 parts of distilled water. It is crucial to

filter the working solution before use to remove any precipitate.

Q4: Can Solvent Red 23 be used for quantitative analysis of lipid droplets?

Yes, Solvent Red 23 can be used for the quantitative analysis of lipid droplets.[3][4] After

staining, the dye can be eluted from the cells using 100% isopropanol, and the absorbance of

the eluate can be measured spectrophotometrically (typically around 510 nm for similar red

lipid dyes). This provides a quantitative measure of the total lipid content. Additionally, image

analysis software like ImageJ can be used to quantify the number, size, and area of lipid

droplets from micrographs.[4][5]

Q5: Is Solvent Red 23 suitable for live-cell imaging?

Solvent Red 23 is typically used for staining fixed cells. The solvents used in the staining

protocol, such as isopropanol and formalin for fixation, are not compatible with live-cell imaging.

For live-cell imaging of lipid droplets, fluorescent probes like Nile Red or BODIPY dyes are

more commonly used.

Experimental Protocols
Below are detailed methodologies for preparing solutions and performing a typical staining

experiment to visualize lipid droplets in cultured cells.

Table 1: Solution Preparation
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Table 2: Staining Protocol for Cultured Adipocytes

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Troubleshooting Guide
Table 3: Common Issues and Solutions
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Visualizing Experimental Workflows
Experimental Workflow for Studying Oleic Acid-Induced
Lipid Accumulation
Caption: Workflow for studying oleic acid-induced lipid accumulation in hepatocytes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-microscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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